N-benzyl-2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide

• IUPAC Name: N-benzyl-2-[[11-(4-fluorophenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H23FN6OS/c23-17-8-6-16(7-9-17)18-12-19-21-25-26-22(28(21)10-11-29(19)27-18)31-14-20(30)24-13-15-4-2-1-3-5-15/h1-11,18-19,21,25,27H,12-14H2,(H,24,30)
• InChI Key: ZOFCUAHQXJNHGL-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3NN=C(N3C=CN2NC1C4=CC=C(C=C4)F)SCC(=O)NCC5=CC=CC=C5
• Molecular Formula: C22H23FN6OS
• Molecular Weight: 438.5 g/mol
• CAS No.: 1207008-93-2

Description

N-benzyl-2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H17FN6OS and its molecular weight is 432.48. The purity is usually 95%.
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Scientific Research Applications

Ring Contraction and Synthesis

• Ring Contraction by Photoinduced Di-pi-methane Rearrangement: A study demonstrated the ring contraction of bridgehead sultams, including compounds similar to the one , via photoinduced di-pi-methane rearrangement. This transformation was found effective in achieving ring contraction in sultams, which could have implications for synthesizing structurally related compounds (Dura & Paquette, 2006).

Antimicrobial and Antitumor Activity

• Antimicrobial and Hemolytic Agents: Novel N-substituted derivatives of a similar compound structure were synthesized and tested for antimicrobial and hemolytic activities. Some of these derivatives showed significant activity against microbial species, suggesting potential applications in developing new antimicrobial agents (Rehman et al., 2016).
• Cytotoxic Activity Against Cancer Cell Lines: Another study focused on synthesizing sulfonamide derivatives with varying moieties, including structures related to the compound . These compounds were screened for their anticancer activity, with some showing potent effects against breast and colon cancer cell lines (Ghorab et al., 2015).

Therapeutic and Biological Applications

• Carbonic Anhydrase Inhibitors: A study synthesized derivatives of benzamide with thiourea-substituted benzenesulfonamides, related to the compound , as potent inhibitors of human carbonic anhydrase, a target protein in glaucoma. These compounds demonstrated promising effects and could be further investigated for therapeutic applications (Tuğrak et al., 2020).

Pharmacological Investigations

• Integrin Marker Biodistribution and Dosimetry: The compound 18F-RGD-K5, structurally related to the compound , was studied for its biodistribution and radiation dose in PET/CT scans in monkeys and humans. This research provides valuable insights into the pharmacokinetics and safety profile of similar compounds in imaging applications (Doss et al., 2012).